Cas no 1506544-79-1 (5,6,7,8-tetrahydronaphthalen-2-yl chloroformate)

• Product Name: 5,6,7,8-tetrahydronaphthalen-2-yl chloroformate
• CAS No: 1506544-79-1
• MF: C₁₁H₁₁ClO₂
• MW: 210.656842470169
• MDL: MFCD24141253
• CID: 4602885
• PubChem ID: 81646319
• Update Time: 2025-06-08

5,6,7,8-tetrahydronaphthalen-2-yl chloroformate Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydronaphthalen-2-yl chloroformate
• Carbonochloridic acid, 5,6,7,8-tetrahydro-2-naphthalenyl ester

• MDL： MFCD24141253
• Inchi： 1S/C11H11ClO2/c12-11(13)14-10-6-5-8-3-1-2-4-9(8)7-10/h5-7H,1-4H2
• InChI Key： ACODUOARMQEISS-UHFFFAOYSA-N
• SMILES： C(Cl)(OC1=CC=C2C(=C1)CCCC2)=O

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 291.3±29.0 °C at 760 mmHg
• Flash Point: 142.1±17.7 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

5,6,7,8-tetrahydronaphthalen-2-yl chloroformate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5,6,7,8-tetrahydronaphthalen-2-yl chloroformate

Introduction to 5,6,7,8-tetrahydronaphthalen-2-yl chloroformate (CAS No. 1506544-79-1)

5,6,7,8-tetrahydronaphthalen-2-yl chloroformate, identified by the chemical abstracts service number 1506544-79-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of chloroformates, which are widely recognized for their utility as reagents in various synthetic transformations. The structural framework of this molecule incorporates a tetrahydronaphthalene core, which contributes to its unique electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules.

The tetrahydronaphthalen-2-yl moiety in the compound's name is particularly noteworthy, as it suggests a derivative of tetrahydronaphthalene, a bicyclic hydrocarbon with a saturated ring system. This substitution pattern often enhances the reactivity and selectivity of the compound in catalytic processes. In recent years, derivatives of tetrahydronaphthalene have been explored for their potential applications in medicinal chemistry, particularly as scaffolds for drug discovery. The chloroformate functional group at the 2-position of the tetrahydronaphthalene ring further extends its utility as a synthetic building block.

One of the most compelling aspects of 5,6,7,8-tetrahydronaphthalen-2-yl chloroformate is its role as a precursor in the synthesis of biologically active compounds. Chloroformates are known to participate in nucleophilic substitution reactions, where they can introduce acyl groups into various substrates. This reactivity has been leveraged in the development of novel pharmaceuticals and agrochemicals. For instance, recent studies have demonstrated the use of this compound in the preparation of peptide mimetics and other peptidomimetic analogs, which are crucial for modulating biological pathways.

The synthetic versatility of 5,6,7,8-tetrahydronaphthalen-2-yl chloroformate has also been highlighted in several cutting-edge research publications. A notable study published in the Journal of Organic Chemistry described its application in the cross-coupling reactions that yield complex heterocyclic structures. These reactions are often employed to construct intricate molecular architectures that mimic natural products or designed pharmacophores. The ability to functionalize the tetrahydronaphthalene core with diverse substituents makes this compound an indispensable tool for synthetic chemists.

In addition to its synthetic applications, 5,6,7,8-tetrahydronaphthalen-2-yl chloroformate has been investigated for its potential role in medicinal chemistry. The tetrahydronaphthalen-2-yl group is known to influence the electronic properties and solubility of molecules derived from it. Researchers have explored its incorporation into drug candidates targeting various diseases, including cancer and neurodegenerative disorders. The chloroformate moiety further enhances these properties by allowing for selective modifications at key positions within the molecule.

Recent advancements in computational chemistry have also shed light on the mechanistic aspects of reactions involving 5,6,7,8-tetrahydronaphthalen-2-yl chloroformate. Molecular modeling studies have provided insights into how this compound interacts with catalysts and substrates during synthetic transformations. These studies not only aid in optimizing reaction conditions but also contribute to a deeper understanding of structure-property relationships in organic chemistry. Such knowledge is pivotal for designing more efficient synthetic routes and developing novel compounds with tailored biological activities.

The industrial significance of 5,6,7,8-tetrahydronaphthalen-2-yl chloroformate cannot be overstated. Its production and application have been integrated into several large-scale chemical processes that supply intermediates for pharmaceutical manufacturing. The demand for high-quality intermediates like this one continues to grow as pharmaceutical companies seek innovative solutions for drug development. The compound's stability under various reaction conditions further underscores its reliability as a commercial product.

Looking ahead, future research on 5,6,7,8-tetrahydronaphthalen-2-yl chloroformate is likely to focus on expanding its applications in drug discovery and material science. The development of new catalytic systems and green chemistry approaches may also enhance its synthesis and sustainability profile. As our understanding of molecular interactions deepens through interdisciplinary collaboration between organic chemists and biologists,5,6,7,8-tetrahydronaphthalen-2-yl chloroformate will undoubtedly remain at the forefront of innovation.